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Compound of Interest

Compound Name: MIND4-17

Cat. No.: B3660433

MIND4-17 is a chemical compound utilized in laboratory research, particularly in studies related
to neurodegenerative diseases like Huntington's disease. Proper handling and disposal of
MIND4-17 are critical to ensure the safety of laboratory personnel and to prevent
environmental contamination. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans for researchers, scientists, and drug
development professionals.

Hazard Identification and Safety Data

MIND4-17 (CAS No. 345989-24-4) presents several health and environmental hazards.[1] It is
classified as harmful if swallowed, an irritant to the skin and eyes, and may cause respiratory
irritation. Furthermore, it is very toxic to aquatic life with long-lasting effects.[1]
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Hazard Classification Category Precautionary Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life
) ) o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling MIND4-17

to minimize exposure and ensure personal safety.

PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Safety glasses with side-

shields or goggles

Must be worn at all times in the
laboratory. A face shield may

be required for splash hazards.

Skin and Body Protection

Chemical-resistant gloves

(e.g., nitrile)

Inspect gloves for integrity
before use and change them

frequently.

Laboratory coat

Should be fully buttoned.

Closed-toe shoes

Must be worn in the laboratory.

Respiratory Protection

Use in a well-ventilated area

Work should be conducted in a
chemical fume hood to avoid

inhalation of dust or aerosols.
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Experimental Protocol for Handling MIND4-17

Adherence to a strict protocol is essential for the safe handling of MIND4-17.
1. Preparation and Weighing:
o Before handling, ensure that an eyewash station and safety shower are readily accessible.

» All weighing and aliquoting of powdered MIND4-17 should be performed in a chemical fume
hood.

o Use anti-static measures when handling the powder to prevent airborne dust.

2. Solution Preparation:

e When dissolving MIND4-17, add the solvent slowly to the compound to minimize splashing.
e If preparing solutions, do so in a chemical fume hood.

3. Handling and Use:

¢ Avoid direct contact with the skin, eyes, and clothing.

» Do not eat, drink, or smoke in areas where MIND4-17 is handled.

o After handling, wash hands and any exposed skin thoroughly with soap and water.
4. Storage:

o Store MIND4-17 in a tightly sealed container in a cool, well-ventilated area.

o For long-term storage, keep the powdered form at -20°C and solutions at -80°C.
5. Spill Management:

e In case of a spill, evacuate the area and prevent others from entering.

o Wear appropriate PPE, including respiratory protection, before cleaning up the spill.
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place it in a sealed container for disposal.

6. Disposal:

First Aid Measures

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

For larger spills, follow your institution's emergency procedures.

All waste containing MIND4-17 must be disposed of as hazardous waste.
Dispose of the contents and container to an approved waste disposal plant.

Avoid releasing MIND4-17 into the environment.

In the event of exposure to MIND4-17, immediate first aid is crucial.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation develops.

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not
breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.
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PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate Personal
Protective Equipment when handling chemical compounds like MIND4-17.

e - N
PPE Selection

Click to download full resolution via product page

Caption: PPE selection workflow for handling chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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